2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol

• IUPAC Name: 2,6-dimethyl-1,5-dihydropyrrolo[3,2-c]pyridin-4-one
• InChI: InChI=1S/C9H10N2O/c1-5-3-7-8(10-5)4-6(2)11-9(7)12/h3-4,10H,1-2H3,(H,11,12)
• InChI Key: DZNJTALPAYEKFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C=C(NC2=O)C
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID90484658
• Molecular Weight: 162.19 g/mol
• CAS RN: 61191-32-0

Description

2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol is a chemical compound that has gained significant attention in scientific research due to its unique structural properties and potential applications in various fields. This compound is also known as DPPY and has a molecular formula of C11H11NO. In

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol is not fully understood. However, it has been suggested that this compound may act as a potent inhibitor of various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the proliferation of cancer cells, and reduce the production of inflammatory mediators. In vivo studies have shown that this compound can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol in lab experiments is its unique structural properties, which make it a versatile building block for the synthesis of various functional materials. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to handle and use in certain experiments.

Future Directions

There are several future directions for the research and development of 2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another potential direction is the development of new drug candidates based on the structure of 2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, 2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Scientific Research Applications

2,6-Dimethyl-1H-pyrrolo[3,2-c]pyridin-4-ol has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. In material science, it has been used as a building block for the synthesis of various functional materials, including fluorescent dyes and polymers. In organic synthesis, it has been used as a key intermediate for the synthesis of various natural products.